Cas no 2171591-80-1 (3-(1-cyclobutylcyclobutyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(1-cyclobutylcyclobutyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171591-80-1
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5965309
• PubChem ID: 165760838
• Update Time: 2025-07-10

3-(1-cyclobutylcyclobutyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-cyclobutylcyclobutyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171591-80-1
• 3-[(1-cyclobutylcyclobutyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1558887

• Inchi： 1S/C27H30N2O5/c30-24(31)15-23(25(32)29-27(13-6-14-27)17-7-5-8-17)28-26(33)34-16-22-20-11-3-1-9-18(20)19-10-2-4-12-21(19)22/h1-4,9-12,17,22-23H,5-8,13-16H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： BUTZZJRYIIQXAW-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CCC1)C1CCC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(1-cyclobutylcyclobutyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(1-cyclobutylcyclobutyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171591-80-1) in Modern Chemical Biology

3-(1-cyclobutylcyclobutyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2171591-80-1, represents a sophisticated compound with significant implications in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular recognition. The presence of multiple functional groups, including a cyclobutyl moiety and an N-(9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protected amino group, makes it a versatile scaffold for further derivatization and functionalization.

The structural design of this compound is particularly noteworthy, as it combines steric hindrance from the 1-cyclobutylcyclobutyl unit with the electron-donating properties of the Fmoc group. Such structural features are often exploited in the development of novel ligands and probes for biological targets. In recent years, there has been a growing interest in the use of cyclic structures in medicinal chemistry, owing to their ability to enhance binding affinity and selectivity. The cyclobutyl ring, in particular, is known for its rigid conformation, which can be leveraged to optimize interactions with biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies suggest that the Fmoc-amino group and the carbamoyl moiety can form critical hydrogen bonds with target proteins, while the cyclobutyl ring provides steric complementarity. These insights are particularly valuable in the context of designing inhibitors for enzyme targets or modulators of protein-protein interactions. The Fmoc group, while primarily used as an amino acid protecting group in peptide synthesis, also serves as a handle for further chemical manipulation, allowing for post-synthetic modifications.

In the realm of drug discovery, 3-(1-cyclobutylcyclobutyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has shown promise as a building block for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties. The incorporation of non-peptide moieties, such as the cyclobutyl unit, can enhance metabolic stability and reduce immunogenicity. Furthermore, the Fmoc group can be removed under mild acidic conditions, allowing for selective deprotection and subsequent coupling reactions. This feature makes it an attractive candidate for solid-phase peptide synthesis (SPPS) and other automated synthetic protocols.

The utility of this compound extends beyond peptidomimetics; it also finds applications in the development of fluorescent probes. The 9H-fluoren-9-yl moiety is a well-known fluorophore that emits light in the visible spectrum upon excitation with UV light. This property makes it ideal for fluorescence-based assays and imaging techniques. Researchers have utilized such probes to study protein dynamics, cellular localization, and interactions within living cells. The rigidity provided by the cyclobutyl ring ensures that the probe maintains its orientation relative to the target molecule, thereby enhancing signal specificity.

From a synthetic chemistry perspective, 3-(1-cyclobutylcyclobutyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid exemplifies the power of multi-step organic synthesis. The preparation involves sequential reactions such as cycloadditions, nucleophilic substitutions, and protection-deprotection steps. Each step must be carefully optimized to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and scalability. For instance, transition-metal-catalyzed cross-coupling reactions have revolutionized carbon-carbon bond formation, enabling access to previously inaccessible structural motifs.

The biological activity of this compound has been explored in several preclinical studies. Initial screenings have indicated that it exhibits moderate affinity for certain enzyme targets relevant to inflammatory pathways. While these results are promising, further investigation is required to fully elucidate its mechanism of action and therapeutic potential. In vitro studies have demonstrated that it can modulate enzyme activity by competing with natural substrates or by inducing conformational changes in the enzyme active site. Such modulations could lead to novel therapeutic strategies for diseases associated with dysregulated enzymatic activity.

The role of computational modeling in understanding biological activity cannot be overstated. High-throughput virtual screening (HTVS) has become an integral part of drug discovery pipelines, allowing researchers to rapidly assess thousands of compounds against biological targets. By integrating experimental data with computational predictions, researchers can prioritize compounds like 3-(1-cyclobutylcyclobutul)carbamoyl-3-{((9H-fluorenin)-9-methoxycarbonyl}amino)propanoic acid (CAS No. 2171591 80 1) for further experimental validation. This approach not only accelerates the drug discovery process but also reduces costs associated with traditional screening methods.

In conclusion,3-(1-cyclobutylecyclicbutylecarbamoyl)-3-{((9H-fluorenylmethoxymethyl}amino)-propanoic acid CAS NO 2171591801 represents a compelling example of how structural complexity can be leveraged to develop novel biologically active molecules. Its unique combination of steric hindrance from the cyclobutyl unit and electronic effects from the Fmoc group makes it a versatile scaffold for further derivatization and functionalization. As research in chemical biology continues to evolve,this compound holds significant promise for future therapeutic applications, particularly in areas such as enzyme inhibition, peptidomimetic design,and fluorescent probe development.